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Compound of Interest

Compound Name: LAS190792

Cat. No.: B11935823 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the solubilization and use of LAS190792
(also known as AZD8999) in various in vitro experimental settings. LAS190792 is a potent and

selective dual-acting muscarinic receptor antagonist and β2-adrenoceptor agonist (MABA),

making it a valuable tool for research in respiratory diseases and related signaling pathways.

Compound Information and Solubility
LAS190792 is a small molecule that combines two distinct pharmacological activities in a

single entity, offering a unique approach to studying the interplay between the cholinergic and

adrenergic systems.

Chemical Properties:

Property Value

Molecular Formula C₃₉H₄₃ClN₄O₉S₂

Molecular Weight 811.36 g/mol

CAS Number 1347232-69-2

Solubility:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b11935823?utm_src=pdf-interest
https://www.benchchem.com/product/b11935823?utm_src=pdf-body
https://www.benchchem.com/product/b11935823?utm_src=pdf-body
https://www.benchchem.com/product/b11935823?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11935823?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


While specific solubility data for LAS190792 is not publicly available, based on information for

similar compounds from suppliers like MedChemExpress, it is anticipated to be highly soluble

in dimethyl sulfoxide (DMSO).[1][2] It is common for such compounds to have a solubility of

≥20 mg/mL in DMSO. For in vitro experiments, it is crucial to prepare a concentrated stock

solution in an appropriate solvent and then dilute it to the final working concentration in the cell

culture medium. To minimize solvent-induced cytotoxicity, the final concentration of DMSO in

the cell culture medium should be kept low, typically ≤0.5%.[3][4]

Pharmacological Profile
LAS190792 exhibits high potency for both muscarinic M3 receptors and β2-adrenoceptors.[5]

[6] The following table summarizes its activity at various receptors, presented as pIC50 values

(the negative logarithm of the half-maximal inhibitory concentration).[7][8]

Target Receptor pIC50

Muscarinic M1 8.9

Muscarinic M2 8.8

Muscarinic M3 8.8

Muscarinic M4 9.2

Muscarinic M5 8.2

β1-adrenoceptor 7.5

β2-adrenoceptor 9.1

β3-adrenoceptor 5.6

Signaling Pathway of LAS190792
LAS190792's dual-action mechanism involves the simultaneous antagonism of muscarinic M3

receptors and agonism of β2-adrenoceptors on airway smooth muscle cells. This leads to

bronchodilation through two complementary pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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